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Compound of Interest

Compound Name: Angoline hydrochloride

Cat. No.: B8118353

Angoline Hydrochloride Technical Support
Center

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers, scientists, and drug development professionals working with Angoline
hydrochloride. The information is presented in a question-and-answer format to directly
address common challenges, particularly those related to its solubility in aqueous solutions.

Frequently Asked Questions (FAQs)

Q1: What is Angoline hydrochloride and what is its mechanism of action?

Angoline hydrochloride is a potent and selective inhibitor of the Interleukin-6 (IL-6) / Signal
Transducer and Activator of Transcription 3 (STAT3) signaling pathway, with an IC50 of 11.56
MM.[1] It exerts its effects by inhibiting the phosphorylation of STAT3, which in turn
downregulates the expression of STAT3's target genes. This inhibition of the IL-6/STAT3
pathway leads to a reduction in cancer cell proliferation.[1] Angoline hydrochloride is the
hydrochloride salt form of Angoline, a benzophenanthridine alkaloid isolated from Zanthoxylum
nitidum.[1][2][3][4]

Q2: What are the basic chemical and physical properties of Angoline hydrochloride?
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Understanding the fundamental properties of Angoline hydrochloride is crucial for its proper
handling and use in experiments.

Property Value Reference
CAS Number 1071676-04-4 [1]
Molecular Formula C22H22CINO5 [1]
Molecular Weight 415.87 g/mol [1]
Appearance Solid powder [5]

. Typically =98% (refer to
Purity B _ [1]
Certificate of Analysis)

-20°C for up to 3 years,

Storage (Powder) protected from light and [1]
moisture.
Storage (In Solvent) -80°C for up to 1 year. [1]

Q3: Is Angoline hydrochloride soluble in aqueous solutions?

Based on available data and the common characteristics of benzophenanthridine alkaloids,
Angoline hydrochloride is expected to have limited solubility in neutral agueous solutions.[5]
Its solubility is pH-dependent, a common trait for hydrochloride salts of basic compounds.[6]

Q4: How does pH affect the solubility of Angoline hydrochloride?

While specific quantitative data for Angoline hydrochloride is not readily available in the
public domain, the general principle for hydrochloride salts of weak bases is that their aqueous
solubility increases in acidic conditions.[6] At lower pH, the equilibrium shifts towards the
protonated, more soluble form of the molecule. Conversely, in neutral or basic solutions, it is
more likely to convert to its less soluble free base form.

Q5: What solvents are recommended for preparing stock solutions of Angoline
hydrochloride?
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For in vitro experiments, Dimethyl Sulfoxide (DMSO) is the most commonly recommended
solvent for preparing concentrated stock solutions of Angoline hydrochloride.[1] For in vivo
studies, formulations often involve a combination of solvents and surfactants to achieve a
stable suspension or solution.[7]

Troubleshooting Guide: Angoline Hydrochloride
Solubility Issues

This guide provides a systematic approach to addressing common solubility challenges
encountered when preparing aqueous solutions of Angoline hydrochloride for experimental
use.
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Initial Observation

Goor dissolution or precipitation of Angoline hydrochloride in aqueous buﬁ%

Start Here

Trpubleshooting Steps

T
A/

Step 1: Prepare a high-concentration stock solution in DMSO
If DMSO stock is npt an option or further dilution in aqueous buffer is problematic|

Step 2: Lower the pH of the aqueous buffer

If pH adjustment is insufficient or not suitable for the g¢xperimental system

Step 3: Use co-solvents and/or surfactants For many in vitro applications

In conjur|ction with other steps to enhance digs¢lution

Step 4: Employ physical methods to aid dissolution

Outcome

P AA

\
Clear, stable solution suitable for experiment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Angoline hydrochloride solubility issues in aqueous
solutions.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8118353#angoline-hydrochloride-solubility-issues-in-
agueous-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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